Cas no 16490-02-1 (Pyrimidine-4,6-dicarboxylic acid)

Pyrimidine-4,6-dicarboxylic acid is a heterocyclic organic compound featuring two carboxyl groups at the 4 and 6 positions of the pyrimidine ring. This structure imparts versatility as a building block in medicinal chemistry, coordination chemistry, and materials science. Its dicarboxylic functionality enables chelation with metal ions, making it useful in synthesizing metal-organic frameworks (MOFs) or catalysts. The compound also serves as a precursor for derivatives with potential biological activity, particularly in pharmaceutical research. Its rigid aromatic core and bifunctional reactivity facilitate controlled modifications, enhancing its utility in designing complex molecular architectures. High purity grades ensure reproducibility in research and industrial applications.

Pyrimidine-4,6-dicarboxylic acid structure

16490-02-1 structure

Product Name:Pyrimidine-4,6-dicarboxylic acid

CAS No:16490-02-1

MF:C₆H₄N₂O₄

MW:168.106961250305

MDL:MFCD00006800

CID:230635

PubChem ID:239360

Update Time:2025-06-07

Pyrimidine-4,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- Pyrimidine-4,6-dicarboxylic acid
- 4,6-PYRIMIDINE DICARBOXYLIC ACID
- PYRIMIDINE‐4,6‐DICARBOXYLIC ACID
- NSC 44347
- 4,6-Pyrimidinedicarboxylic acid
- NSC44347
- pyrimidine analogue, 8
- PubChem20732
- BDBM26120
- XIEOKRXVAACBHI-UHFFFAOYSA-N
- FCH922245
- LS20885
- PB12088
- AB0070320
- AX8211631
- ST24031584
- Z3392
- Q-3
- A852463
- SY020662
- EN300-309227
- AC-28224
- CS-0045801
- 16490-02-1
- MFCD00094473
- AKOS006343300
- pyrimidine-4,6-dicarboxylicacid
- AMY15814
- GS-5782
- CHEMBL486163
- J-650346
- DTXSID50286236
- Brilacidin Intermediates
- SCHEMBL71141
- NSC-44347
- MDL： MFCD00006800
- Inchi： 1S/C6H4N2O4/c9-5(10)3-1-4(6(11)12)8-2-7-3/h1-2H,(H,9,10)(H,11,12)
- InChI Key： XIEOKRXVAACBHI-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C(=O)O)N=CN=1)=O

Computed Properties

Exact Mass: 168.01700
Monoisotopic Mass: 168.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 100
XLogP3: -0.1

Experimental Properties

Density: 1.665±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 238-240 ºC
Boiling Point: 497.4°C at 760 mmHg
Flash Point: 254.6°C
Refractive Index: 1.638
Solubility: Dissolution (82 g/l) (25 º C),
PSA: 100.38000
LogP: -0.12700

Pyrimidine-4,6-dicarboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

Pyrimidine-4,6-dicarboxylic acid Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrimidine-4,6-dicarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P843700-25g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	25g	880.00	2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY0217-100g	pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	100g	$550	2023-09-07
Fluorochem	225793-1g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	1g	￡28.00	2022-02-28
Fluorochem	225793-5g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	5g	￡56.00	2022-02-28
Fluorochem	225793-10g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	10g	￡90.00	2022-02-28
Fluorochem	225793-25g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	25g	￡164.00	2022-02-28
Chemenu	CM166748-100g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1	95%	100g	$439	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P97420-1g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1		1g	¥66.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P97420-5g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1		5g	¥226.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P97420-100g	Pyrimidine-4,6-dicarboxylic acid	16490-02-1		100g	¥2406.0	2021-09-04

Pyrimidine-4,6-dicarboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:16490-02-1)Pyrimidine-4,6-dicarboxylic acid

Order Number:A852463

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:40

Price ($):218.0

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Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:16490-02-1)4,6-PYRIMIDINE DICARBOXYLIC ACID

Order Number:sfd11250

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com